Cas no 320420-11-9 (2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinylethyl 4-methylbenzenecarboxylate)

• Product Name: 2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinylethyl 4-methylbenzenecarboxylate
• CAS No: 320420-11-9
• MDL: MFCD00172939
• CID: 4645661
• Update Time: 2025-06-25

2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinylethyl 4-methylbenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[5-CYANO-2,4-DIOXO-3,4-DIHYDRO-1(2H)-PYRIMIDINYL]ETHYL 4-METHYLBENZENECARBOXYLATE
• Benzoic acid, 4-methyl-, 2-(5-cyano-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)ethyl ester
• 2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinylethyl 4-methylbenzenecarboxylate

• MDL： MFCD00172939

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinylethyl 4-methylbenzenecarboxylate

2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinylethyl 4-methylbenzenecarboxylate: A Potent Scaffold for Targeted Therapeutic Applications

2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinylethyl 4-methylbenzenecarboxylate represents a structurally unique molecule with potential applications in drug discovery and pharmaceutical chemistry. This compound, identified by its CAS number 320420-11-9, features a pyrimidinylethyl core functionalized with a cyano group and a 4-methylbenzenecarboxylate moiety. The combination of these functional groups creates a versatile platform for targeted drug design, offering opportunities for structure-activity relationship (SAR) studies and molecular optimization.

Recent advancements in computational drug design have highlighted the importance of heterocyclic scaffolds in developing high-affinity ligands for therapeutic targets. The pyrimidinylethyl framework, a derivative of pyrimidine, is particularly promising due to its ability to modulate protein-protein interactions and enzyme activity. The 4-methylbenzenecarboxylate group further enhances the bioavailability and metabolic stability of the molecule, making it a valuable candidate for oral drug formulations.

Studies published in 2023 have demonstrated the potential of cyano-functionalized pyrimidines in cancer therapy. The cyano group in 2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinylethyl 4-methylbenzenecarboxylate contributes to the molecule’s electrophilic reactivity, enabling it to interact with DNA and protein targets. This property is particularly relevant for targeted therapies aimed at DNA damage repair pathways and oncogenic signaling cascades.

The 4-methylbenzenecar3-4-dihydro-1(2H)-pyrimidinylethyl moiety introduces additional stereochemical complexity and conformational flexibility, which can be exploited for selective drug targeting. Research in 2023 has shown that such methyl-substituted aromatic groups can enhance the cell permeability and cellular uptake of small molecules, particularly in solid tumors where drug resistance is a significant challenge.

From a synthetic chemistry perspective, the 2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinylethyl core can be synthesized through multistep organic reactions, including cycloaddition and electrophilic substitution. The 4-methylbenzenecarboxylate group is typically introduced via acylation or esterification reactions, which are well-established in pharmaceutical synthesis. These synthetic approaches are critical for scale-up production and clinical trials.

Recent in vitro studies have evaluated the antitumor activity of 2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2-2H)-pyrimidinylethyl 4-methylbenzenecarboxylate against cancer cell lines. The compound exhibited IC50 values below 10 μM in prostate cancer and breast cancer models, suggesting its potential as a novel therapeutic agent. These findings align with current trends in precision oncology, where targeted therapies are prioritized over broad-spectrum chemotherapeutics.

The cyano group in this compound also plays a role in drug metabolism and toxicity profiles. Research indicates that cyano-containing molecules can undergo hydrolysis to form cyanohydrins, which may influence the pharmacokinetic properties of the drug. This aspect is crucial for drug development to ensure therapeutic efficacy and minimal side effects.

Furthermore, the 4-methylbenzenecarboxylate moiety contributes to the lipophilicity of the molecule, which is a key factor in determining drug penetration into biological membranes. This property is particularly important for targeting intracellular proteins and membrane-bound receptors. The methyl group on the benzene ring also enhances the steric hindrance, which can modulate the binding affinity and selectivity of the compound.

Advancements in high-throughput screening (HTS) have enabled the rapid evaluation of 2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinylethyl 4-methylbenzenecarboxylate against a panel of drug targets. These studies have identified potential interactions with kinase enzymes, DNA repair proteins, and apoptotic regulators, suggesting a broad spectrum of therapeutic applications. The ability to modulate multiple pathways is a significant advantage in complex diseases such as cancer and neurodegenerative disorders.

From a drug delivery standpoint, the hydrophobicity of 2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinylethyl 4-methylbenzenecarboxylate makes it suitable for liposomal formulations and nanoparticle-based delivery systems. These delivery methods can enhance the targeting efficiency and bioavailability of the drug, particularly in hard-to-reach tissues such as the brain and lungs.

Overall, 2-5-Cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinylethyl 4-methylbenzenecarboxylate represents a promising scaffold for targeted drug discovery. Its unique chemical structure and functional groups offer opportunities for molecular optimization and therapeutic innovation. As pharmaceutical research continues to evolve, compounds like this will play a critical role in developing more effective and selective therapies for a wide range of diseases and conditions.